Cas no 1795785-63-5 (N-Methyl-L-DOPA-d3)

• Product Name: N-Methyl-L-DOPA-d3
• CAS No: 1795785-63-5
• CID: 4552991
• Update Time: 2025-05-19

N-Methyl-L-DOPA-d3 Chemical and Physical Properties

Names and Identifiers

• N-Methyl-L-DOPA-d3

Additional information on N-Methyl-L-DOPA-d3

N-Methyl-L-DOPA-d3: A Comprehensive Overview

N-Methyl-L-DOPA-d3 is a compound with the CAS number 1795785-63-5, which has garnered significant attention in the scientific community due to its unique properties and applications. This compound is a derivative of L-DOPA, a naturally occurring amino acid that plays a crucial role in the synthesis of dopamine, a key neurotransmitter in the brain. The addition of a methyl group and deuterium atoms in the structure of N-Methyl-L-DOPA-d3 introduces distinct characteristics that make it valuable in various research and therapeutic contexts.

The structural modification of L-DOPA to form N-Methyl-L-DOPA-d3 involves the substitution of a hydrogen atom with a methyl group at the nitrogen atom, along with the incorporation of deuterium atoms. This modification not only alters the compound's chemical properties but also enhances its stability and bioavailability. Recent studies have highlighted the potential of N-Methyl-L-DOPA-d3 in addressing neurological disorders, particularly those associated with dopamine deficiency, such as Parkinson's disease.

One of the most promising applications of N-Methyl-L-DOPA-d3 lies in its use as a precursor for dopamine synthesis. Unlike traditional L-DOPA, which can be metabolized into dopamine outside the brain, leading to unwanted side effects, N-Methyl-L-DOPA-d3 is designed to cross the blood-brain barrier more efficiently. This characteristic minimizes peripheral side effects and ensures that dopamine is synthesized directly in the brain, where it is needed most.

Recent research has also explored the role of N-Methyl-L-DOPA-d3 in metabolic studies and drug development. The incorporation of deuterium atoms allows for precise tracking of the compound's metabolism using advanced analytical techniques such as mass spectrometry. This has provided valuable insights into the pharmacokinetics and pharmacodynamics of N-Methyl-L-DOPA-d3, paving the way for its potential use in personalized medicine.

In addition to its therapeutic applications, N-Methyl-L-DOPA-d3 has found utility in bioanalytical research. Its unique isotopic composition makes it an ideal internal standard for quantifying L-DOPA levels in biological samples. This has enhanced the accuracy and reliability of diagnostic tests for conditions related to dopamine metabolism, such as dopa-responsive dystonia.

The development of N-Methyl-L-DOPA-d3 represents a significant advancement in medicinal chemistry, combining innovative structural modifications with cutting-edge analytical techniques. As research continues to uncover its full potential, this compound holds promise for improving the treatment of neurological disorders and advancing our understanding of dopamine metabolism.